Cas no 1049525-45-2 (N-(2,4-dimethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1049525-45-2
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 6263424
• PubChem ID: 42435403
• Update Time: 2025-05-23

N-(2,4-dimethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-(2,4-dimethoxyphenyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• F5310-0056
• AKOS024506144
• 1049525-45-2
• N-(2,4-dimethoxyphenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• Inchi： 1S/C18H21NO3S/c1-21-13-7-8-14(15(12-13)22-2)19-17(20)18(9-3-4-10-18)16-6-5-11-23-16/h5-8,11-12H,3-4,9-10H2,1-2H3,(H,19,20)
• InChI Key： CEYWKARUXVGVLO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NC2C=CC(=CC=2OC)OC)=O)CCCC1

Computed Properties

• Exact Mass: 331.12421471g/mol
• Monoisotopic Mass: 331.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.8Ų

Additional information on N-(2,4-dimethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

N-(2,4-dimethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1049525-45-2): A Comprehensive Overview

N-(2,4-dimethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1049525-45-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

The chemical structure of N-(2,4-dimethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide is defined by its core cyclopentane ring, which is substituted with a thiophene moiety and an amide group. The amide group is attached to a 2,4-dimethoxyphenyl substituent, contributing to the compound's overall hydrophobicity and lipophilicity. These structural features play a crucial role in determining the compound's biological activity and pharmacokinetic properties.

The molecular formula of N-(2,4-dimethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide is C₁₈H₁₉NO₃S, with a molecular weight of approximately 333.41 g/mol. The compound is typically synthesized through multi-step organic reactions involving the coupling of appropriate intermediates. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide involves several key steps. One common approach is the reaction of 2,4-dimethoxyaniline with a thiophene-substituted cyclopentanecarboxylic acid chloride. This reaction typically proceeds under mild conditions using a base such as triethylamine or pyridine to facilitate the formation of the amide bond.

Another method involves the use of palladium-catalyzed cross-coupling reactions to introduce the thiophene moiety onto the cyclopentane ring. This approach has been particularly useful in achieving high yields and purity levels, making it suitable for large-scale production in industrial settings.

Biological Activities and Therapeutic Potential

N-(2,4-dimethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide has been extensively studied for its biological activities and potential therapeutic applications. One of the most notable areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models.

In addition to its anti-inflammatory effects, N-(2,4-dimethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide has demonstrated potential as an analgesic agent. Preclinical studies have indicated that it can reduce pain responses in animal models of neuropathic pain and inflammatory pain. The mechanism underlying these effects is thought to involve modulation of nociceptive pathways and reduction of neuroinflammation.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in evaluating N-(2,4-dimethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide in clinical trials. Several Phase I and Phase II trials are currently underway to assess the safety and efficacy of this compound in treating various inflammatory and pain conditions.

Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term safety profile and optimal dosing regimens for different patient populations.

Conclusion

N-(2,4-dimethoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1049525-45-2) represents a promising candidate for the development of novel anti-inflammatory and analgesic therapies. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs in the treatment of inflammatory diseases and pain management.